Methyl 5-(3-oxopropyl)furan-2-carboxylate

• CAS No.: 67273-88-5
• Molecular Formula: C9H10O4
• Molecular Weight: 182.17 g/mol
• IUPAC Name: methyl 5-(3-oxopropyl)furan-2-carboxylate
• InChI: InChI=1S/C9H10O4/c1-12-9(11)8-5-4-7(13-8)3-2-6-10/h4-6H,2-3H2,1H3
• InChI Key: GYBNWMLUSBDZEP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)CCC=O

Description

Methyl 5-(3-oxopropyl)furan-2-carboxylate is a useful research compound. Its molecular formula is C9H10O4 and its molecular weight is 182.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-bromo-2-furancarboxylic acid methyl ester (816 mg, MAYB) in DMF (3 ml) was added with tetra-n-butylammonium chloride (1.1 g, TCI), sodium hydrogencarbonate (688 mg), palladium acetate (10.4 mg, WAKO), and allyl alcohol (346 mg, TCI), and the mixture was stirred at 60° C. for 20 hours. The reaction solution was added with distilled water (30 ml), and ethyl acetate (20 ml), and the insoluble solid was removed by filtration. The filtrate was extracted with ethyl acetate (50 ml×2). The organic layers were combined, washed with saturated brine, and dried, and then the filtrate was concentrated under reduced pressure. The residue was purified by column chromatography (Flash, hexane:ethyl acetate=4:1) to obtain the title compound (Intermediate ih-01, 204 mg).